![B1577485 cyclo[Ala-Gly-Cys(1)-Ser-Cys(2)-Lys-Ser-Lys-Val-Cys(3)-Tyr-Arg-Asn-Gly-Ile-Pro-Cys(1)-Gly-Glu-Ser-Cys(2)-Val-Phe-aIle-Pro-Cys(3)-Ile-Thr-Ser-Val]](/img/structure/B1577485.png)
cyclo[Ala-Gly-Cys(1)-Ser-Cys(2)-Lys-Ser-Lys-Val-Cys(3)-Tyr-Arg-Asn-Gly-Ile-Pro-Cys(1)-Gly-Glu-Ser-Cys(2)-Val-Phe-aIle-Pro-Cys(3)-Ile-Thr-Ser-Val]
Description
cyclo[Ala-Gly-Cys(1)-Ser-Cys(2)-Lys-Ser-Lys-Val-Cys(3)-Tyr-Arg-Asn-Gly-Ile-Pro-Cys(1)-Gly-Glu-Ser-Cys(2)-Val-Phe-aIle-Pro-Cys(3)-Ile-Thr-Ser-Val] is a natural product found in Palicourea condensata and Chassalia parvifolia with data available.
Scientific Research Applications
Sequence Analysis and Protein Structure
The sequence Cyclo[Ala-Gly-Cys(1)-Ser-Cys(2)-Lys-Ser-Lys-Val-Cys(3)-Tyr-Arg-Asn-Gly-Ile-Pro-Cys(1)-Gly-Glu-Ser-Cys(2)-Val-Phe-aIle-Pro-Cys(3)-Ile-Thr-Ser-Val] shares similarities with sequences found in various biological proteins. For instance, human chorionic gonadotropin, a hormone, has a sequence with amino acids like Cys, Ser, and Lys (Morgan, Birken, & Canfield, 1975). These amino acids are crucial in the structure and function of proteins.
Enzymatic Functions
The sequence is relevant to enzymes like adenylate kinase, found in porcine muscle, which includes amino acids like Ser, Gly, and Cys (Heil, Müller, Noda, Pinder, Schirmer, Schirmer, & von Zabern, 1974). Such enzymes are essential for cellular energy transfer.
Tumor Research
Human tumor-derived angiogenin, significant in tumor angiogenesis, also contains amino acids present in the cyclo sequence. This points to potential applications in cancer research and treatment (Strydom, Fett, Lobb, Alderman, Bethune, Riordan, & Vallee, 1985).
Photosynthesis and Plant Biology
In the context of photosynthesis, sequences with similar amino acids are found in proteins like B-phycoerythrin from Porphyridium cruentum, suggesting relevance in plant biology and photosynthesis studies (Lundell, Glazer, Delange, & Brown, 1984).
Evolutionary Biology
The study of ferredoxins from various organisms, such as Sulfolobus acidocaldarius, features amino acid sequences similar to the cyclo sequence. This highlights the sequence's significance in understanding evolutionary biology (Minami, Wakabayashi, Wada, Matsubara, Kerscher, & Oesterhelt, 1985).
Coagulation and Hematology
Research on coagulogen from horseshoe crab (Tachypleus tridentatus) involves similar sequences, indicating potential applications in hematology and the study of coagulation processes (Iwanaga, Nakamura, Takagi, Morita, Finlayson, Takahashi, & Niwa, 1977).
properties
bioactivity |
Antiviral |
|---|---|
sequence |
GIPCGESCVFIPCITSVAGCSCKSKVCYRN |
Origin of Product |
United States |
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